Cas no 2105723-84-8 (methyl 3-(2-methylquinolin-4-yl)-3-oxopropanoate)

• Product Name: methyl 3-(2-methylquinolin-4-yl)-3-oxopropanoate
• CAS No: 2105723-84-8
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 6254340
• PubChem ID: 165701153
• Update Time: 2025-06-07

methyl 3-(2-methylquinolin-4-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-methylquinolin-4-yl)-3-oxopropanoate
• EN300-1802323
• 2105723-84-8

• Inchi： 1S/C14H13NO3/c1-9-7-11(13(16)8-14(17)18-2)10-5-3-4-6-12(10)15-9/h3-7H,8H2,1-2H3
• InChI Key： CGHJHUXBJQVVIP-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.3Ų

Additional information on methyl 3-(2-methylquinolin-4-yl)-3-oxopropanoate

Methyl 3-(2-methylquinolin-4-yl)-3-oxopropanoate (CAS No. 2105723-84-8): A Comprehensive Overview

Methyl 3-(2-methylquinolin-4-yl)-3-oxopropanoate, identified by its CAS number 2105723-84-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a quinoline core modified with a methyl group and an ester functionality, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The structural motif of this compound, particularly the 2-methylquinolin-4-yl moiety, suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

The synthesis of Methyl 3-(2-methylquinolin-4-yl)-3-oxopropanoate involves a series of well-established organic reactions, including condensation, esterification, and functional group transformations. The quinoline scaffold is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules targeting various diseases. The introduction of the methyl group at the 2-position and the ester group at the 3-position enhances the molecule's complexity and diversity, potentially leading to novel pharmacological effects.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Molecular docking studies have been performed to evaluate the binding affinity of Methyl 3-(2-methylquinolin-4-yl)-3-oxopropanoate to various protein targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential lead for developing anti-inflammatory agents.

The quinoline scaffold is also known for its antimicrobial properties, which have been exploited in the development of antibiotics and antifungal drugs. The presence of the 2-methylquinolin-4-yl group in Methyl 3-(2-methylquinolin-4-yl)-3-oxopropanoate may contribute to its antimicrobial potential by interfering with essential bacterial processes. This has prompted researchers to investigate its efficacy against resistant bacterial strains, a critical area of concern in modern medicine.

In addition to its antimicrobial properties, Methyl 3-(2-methylquinolin-4-yl)-3-oxopropanoate has shown promise in preclinical studies as a potential chemotherapeutic agent. The compound's ability to interact with DNA and disrupt replication cycles has been observed in vitro, suggesting its utility in treating cancers. The ester functionality at the 3-position may serve as a handle for further derivatization, allowing for the development of more potent and selective analogs.

The synthesis of derivatives of Methyl 3-(2-methylquinolin-4-yl)-3-oxopropanoate has been optimized to improve yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the quinoline core. These modifications have led to a series of novel compounds with enhanced biological activity and improved pharmacokinetic profiles.

The use of green chemistry principles in the synthesis of Methyl 3-(2-methylquinolin-4-yl)-3-oxopropanoate has also been explored. Solvent-free reactions and catalytic methods have been employed to minimize waste and reduce environmental impact. These sustainable approaches are increasingly important in pharmaceutical research, where environmental responsibility is paramount.

The future prospects for Methyl 3-(2-methylquinolin-4-yl)-3-oxopropanoate are promising, with ongoing research focused on elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, bringing this compound closer to clinical use.

In conclusion, Methyl 3-(2-methylquinolin-4-yl)-3-oxopropanoate (CAS No. 2105723-84-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for new drugs targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.